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Compound of Interest

Compound Name: Enacyloxin lla

Cat. No.: B1258719

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the antibacterial activity of Enacyloxin lla
against the ESKAPE pathogens (Enterococcus faecium, Staphylococcus aureus, Klebsiella
pneumoniae, Acinetobacter baumannii, Pseudomonas aeruginosa, and Enterobacter species).
These pathogens are a group of multidrug-resistant bacteria that represent a significant threat
to global public health. Enacyloxin lla is a polyketide antibiotic produced by Burkholderia
species that inhibits bacterial protein synthesis, presenting a potential alternative for combating
these challenging infections.

Mechanism of Action: A Dual-Target Approach

Enacyloxin lla exhibits a unique dual mechanism of action, targeting both the elongation factor
Tu (EF-Tu) and the ribosome. This dual-targeting may contribute to its potent antibacterial
activity and potentially lower the frequency of resistance development. The antibiotic interferes
with the function of EF-Tu, a key protein involved in delivering aminoacyl-tRNA to the ribosome
during protein synthesis. By binding to EF-Tu, Enacyloxin lla locks it in an inactive
conformation, preventing the elongation of the polypeptide chain. Additionally, it directly affects
the ribosome, further disrupting the translation process.
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MIC Assay Workflow

Grepare Bacterial InoculurD Grepare Serial Dilutions of Antibiotic in Microtiter Plata
Inoculate Wells with Bacterial SuspensioD
(Incubate Plate (16-20h, 37°CD

(Read Results: Lowest Concentration with No Visible Growth = MIC)
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MBC Assay Workflow

(Perform MIC Assay]

(Select Wells with No Visible Growth (at and above MIC)]

(Subculture Aliquots onto Agar Plates)
Encubate Plates (18-24h, 37°CD

[Read Results: Lowest Concentration with 299.9% Killing = MBC]

Click to download full resolution via product page

¢ To cite this document: BenchChem. [Comparative Analysis of Enacyloxin lla's Antibacterial
Activity Against ESKAPE Pathogens]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1258719#validating-the-antibacterial-activity-of-
enacyloxin-iia-against-eskape-pathogens]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1258719?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

